Cas no 88683-40-3 (1H-Isoindole-1,3(2H)-dione, 2-[(2-methylcyclohexyl)thio]-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2-[(2-methylcyclohexyl)thio]-
• CAS No: 88683-40-3
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598
• CID: 624728
• PubChem ID: 71319527

1H-Isoindole-1,3(2H)-dione, 2-[(2-methylcyclohexyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(2-methylcyclohexyl)thio]-
• 2-(2-methylcyclohexyl)sulfanylisoindole-1,3-dione
• DTXSID80749546
• 88683-40-3
• 2-[(2-Methylcyclohexyl)sulfanyl]-1H-isoindole-1,3(2H)-dione

• Inchi： InChI=1S/C15H17NO2S/c1-10-6-2-5-9-13(10)19-16-14(17)11-7-3-4-8-12(11)15(16)18/h3-4,7-8,10,13H,2,5-6,9H2,1H3
• InChI Key： NVZDCHMDMDOHIV-UHFFFAOYSA-N
• SMILES： CC1CCCCC1SN2C(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų
• XLogP3: 3.6